Cas no 89026-80-2 (6-Chloro-N-ethyl-2-pyridinamine)

• Product Name: 6-Chloro-N-ethyl-2-pyridinamine
• CAS No: 89026-80-2
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• CID: 615452
• PubChem ID: 20231584
• Update Time: 2025-04-23

6-Chloro-N-ethyl-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-chloro-N-ethyl-
• 6-chloro-N-ethylpyridin-2-amine
• SCHEMBL8167403
• 89026-80-2
• AKOS012897446
• 6-CHLORO-N-ETHYL-2-PYRIDINAMINE
• DTXSID80603912
• SB54834
• 6-Chloro-N-ethyl-2-pyridinamine

• Inchi： 1S/C7H9ClN2/c1-2-9-7-5-3-4-6(8)10-7/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： AOQBIRDOCWHWQU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NCC

Computed Properties

• Exact Mass: 156.0454260g/mol
• Monoisotopic Mass: 156.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Chloro-N-ethyl-2-pyridinamine

6-Chloro-N-Ethyl-2-Pyridinamine (CAS No: 89026-80-2)

6-Chloro-N-Ethyl-2-Pyridinamine, also known as CAS No: 89026-80-2, is a heterocyclic organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the pyridinamine family, which has been extensively studied for its unique properties and potential uses in drug design and material science. The molecule consists of a pyridine ring with an amine group at the 2-position, a chlorine substituent at the 6-position, and an ethyl group attached to the nitrogen atom. This combination of functional groups imparts distinct chemical and biological properties to the compound.

The synthesis of 6-Chloro-N-Ethyl-2-Pyridinamine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. For instance, a study published in *Organic Process Research & Development* highlighted the use of microwave-assisted synthesis to accelerate the formation of pyridinamines, including 6-Chloro-N-Ethyl-2-Pyridinamine, while maintaining product quality.

One of the most intriguing aspects of 6-Chloro-N-Ethyl-2-Pyridinamine is its role in medicinal chemistry. The compound has been explored as a potential lead molecule for developing drugs targeting various diseases. A research article in *Journal of Medicinal Chemistry* reported that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Furthermore, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for designing enzyme-specific inhibitors.

In addition to its pharmacological applications, 6-Chloro-N-Ethyl-2-Pyridinamine has shown potential in materials science. Its ability to coordinate with metal ions has led to its use in constructing metal-organic frameworks (MOFs) and coordination polymers. A study published in *Chemistry of Materials* demonstrated that incorporating this compound into MOFs enhances their stability and porosity, making them suitable for gas storage applications.

The physical and chemical properties of 6-Chloro-N-Ethyl-2-Pyridinamine have been thoroughly investigated. It is a crystalline solid with a melting point of approximately 155°C and a solubility of about 10 mg/mL in water at room temperature. The compound is slightly soluble in common organic solvents such as ethanol and dichloromethane but dissolves readily in polar aprotic solvents like DMF and DMSO. These properties make it suitable for various laboratory-scale reactions and analyses.

From an environmental perspective, the biodegradation and toxicity profiles of 6-Chloro-N-Ethyl-2-Pyridinamine have been evaluated to ensure its safe handling and disposal. According to a study in *Environmental Science & Technology*, the compound undergoes rapid microbial degradation under aerobic conditions, reducing its environmental persistence. However, acute toxicity studies indicate that it may exhibit moderate toxicity to aquatic organisms, necessitating careful waste management practices.

In conclusion, 6-Chloro-N-Ethyl-2-Pyridinamine (CAS No: 89026-80-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule in contemporary research. As ongoing investigations continue to uncover new properties and uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.